![molecular formula C13H19N3OS B3985929 N-(2,3-dimethylphenyl)-N'-4-morpholinylthiourea](/img/structure/B3985929.png)
N-(2,3-dimethylphenyl)-N'-4-morpholinylthiourea
Overview
Description
N-(2,3-dimethylphenyl)-N'-4-morpholinylthiourea, commonly referred to as DMTU, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTU belongs to the class of thiourea compounds and has been found to possess antioxidant properties, making it a promising candidate for various biomedical and biochemical applications.
Mechanism of Action
DMTU exerts its antioxidant effects by scavenging free radicals and preventing oxidative damage to cellular components such as lipids, proteins, and DNA. The compound has also been found to inhibit the activity of enzymes such as xanthine oxidase and nitric oxide synthase, which are involved in the production of reactive oxygen species.
Biochemical and Physiological Effects
DMTU has been shown to have a range of biochemical and physiological effects in various experimental models. The compound has been found to improve glucose tolerance and insulin sensitivity in diabetic rats, reduce inflammation in animal models of arthritis, and protect against oxidative damage in neuronal cells.
Advantages and Limitations for Lab Experiments
DMTU has several advantages as a research tool, including its stability, solubility, and ease of synthesis. However, the compound also has some limitations, including its potential toxicity at high doses and its limited water solubility, which can make it difficult to administer in certain experimental models.
Future Directions
There are several future directions for the research on DMTU. One potential area of investigation is the use of the compound as a therapeutic agent for oxidative stress-related diseases such as cancer and cardiovascular diseases. Another area of interest is the development of novel derivatives of DMTU with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of DMTU and to identify potential side effects and toxicity.
Scientific Research Applications
DMTU has been extensively studied for its potential therapeutic applications in various fields of science, including medicine, biochemistry, and biotechnology. The compound has been found to possess antioxidant properties, which make it a promising candidate for the treatment of oxidative stress-related diseases such as cancer, diabetes, and cardiovascular diseases.
properties
IUPAC Name |
1-(2,3-dimethylphenyl)-3-morpholin-4-ylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3OS/c1-10-4-3-5-12(11(10)2)14-13(18)15-16-6-8-17-9-7-16/h3-5H,6-9H2,1-2H3,(H2,14,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSCVJDSOPBFPKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=S)NN2CCOCC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.